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Compound of Interest

Compound Name: SHR2415

Cat. No.: B12397365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of SHR2415 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to

these guidelines is crucial for ensuring the stability, and efficacy of the compound in

downstream experimental applications.

Introduction
SHR2415 is a potent and selective inhibitor of ERK1 and ERK2 kinases, which are key

components of the RAS-RAF-MEK-ERK signaling pathway.[1][2][3][4][5] This pathway is

frequently dysregulated in various cancers, making SHR2415 a valuable tool for cancer

research and drug development.[5] Accurate preparation of SHR2415 stock solutions is the first

critical step for obtaining reliable and reproducible experimental results.

Physicochemical Properties of SHR2415
A summary of the key physicochemical properties of SHR2415 is presented in the table below.
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Property Value Source

Molecular Weight 463.92 g/mol [1]

Molecular Formula C₂₃H₂₂ClN₇O₂ [1]

Appearance Solid

Solubility in DMSO

≥ 2.5 mg/mL in 10% DMSO; 10

mM stock solutions are readily

prepared.

[2]

Experimental Protocols
Materials and Equipment

SHR2415 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-

resistant gloves (e.g., butyl rubber, fluoroelastomer, or thick latex gloves). Nitrile gloves may

offer limited protection for brief contact.[6]

Preparation of a 10 mM SHR2415 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of SHR2415 in DMSO.

Calculation:
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To prepare a 10 mM stock solution, the required mass of SHR2415 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 463.92 g/mol x 1000 mg/g = 4.6392 mg

Procedure:

Equilibration: Allow the vial of solid SHR2415 to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh 4.64 mg of SHR2415 powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the SHR2415 powder.

Mixing: Tightly cap the tube and vortex the solution until the SHR2415 is completely

dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid

dissolution if necessary.[2][7] Visually inspect the solution to ensure no particulates are

present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected tubes.

Storage and Stability
Proper storage is critical to maintain the integrity of the SHR2415 stock solution.

Storage Condition Duration Source

-20°C Up to 1 month [1][2]

-80°C Up to 6 months [2]
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Note: For long-term storage, -80°C is recommended. Always allow aliquots to thaw completely

and equilibrate to room temperature before use.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the final desired concentration.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[7][8]

To prevent precipitation of the compound, it is recommended to make intermediate dilutions

of the stock solution in DMSO before the final dilution into the aqueous medium.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Safety Precautions
Handle SHR2415 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for SHR2415 and DMSO for detailed safety

information.

Dispose of all waste materials according to institutional and local regulations.

Visualization of Pathways and Workflows
SHR2415 Mechanism of Action: Inhibition of the
MAPK/ERK Pathway
SHR2415 directly targets and inhibits ERK1 and ERK2, which are central kinases in the

Mitogen-Activated Protein Kinase (MAPK) signaling cascade.[4][5]
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Caption: SHR2415 inhibits the MAPK pathway by targeting ERK1/2.

Experimental Workflow: SHR2415 Stock Solution
Preparation
The following diagram illustrates the key steps for preparing the SHR2415 stock solution.
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Start: Obtain SHR2415 Powder and Anhydrous DMSO

1. Accurately Weigh
4.64 mg of SHR2415

2. Add 1 mL of Anhydrous DMSO

3. Vortex Until Completely Dissolved
(May warm or sonicate if needed)

4. Aliquot into Single-Use Tubes

5. Store at -20°C (short-term)
or -80°C (long-term)

End: Ready for Dilution to Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM SHR2415 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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